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Abstract
4-Ethylhexanal, a branched-chain aldehyde, serves as a key chemical intermediate in various

industrial processes. While direct large-scale applications of 4-ethylhexanal are limited, its

significance lies in its role as a precursor to valuable downstream products. This technical

guide provides an in-depth overview of the synthesis, chemical properties, and primary

industrial applications of 4-ethylhexanal, with a focus on its conversion to 4-ethylhexan-1-ol

and the subsequent uses of this alcohol and its esters. Detailed experimental protocols for its

synthesis and conversion are provided, along with a summary of its physicochemical and

safety data.

Chemical and Physical Properties
4-Ethylhexanal is a colorless liquid with the molecular formula C8H16O.[1] Its branched

structure influences its physical properties, which are summarized in the table below.
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Property Value Reference

Molecular Formula C8H16O [1][2]

Molecular Weight 128.21 g/mol [2]

CAS Number 75718-13-7 [1]

IUPAC Name 4-ethylhexanal [2]

Density 0.809 g/cm³ [1]

Boiling Point 163 °C at 760 mmHg [1]

Flash Point 46.2 °C [1]

Refractive Index 1.41 [1]

Vapor Pressure 2.11 mmHg at 25 °C [1]

Synthesis of 4-Ethylhexanal
The primary industrial synthesis of 4-ethylhexanal is achieved through the hydroformylation of

1-octene. This process, also known as the oxo process, involves the reaction of the olefin with

syngas (a mixture of carbon monoxide and hydrogen) in the presence of a catalyst.[3][4]
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General Synthesis Pathway of 4-Ethylhexanal

1-Octene

Hydroformylation

Syngas (CO + H2)

4-Ethylhexanal

Rhodium or Cobalt Catalyst
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Industrial Applications of 4-Ethylhexanal as an Intermediate

4-Ethylhexanal

Hydrogenation

H2, Catalyst

4-Ethylhexan-1-ol

Esterification

Carboxylic Acids

Applications

Solvents, Fragrances

Esters

Plasticizers, Lubricants, Solvents
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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